Methyl 3-alpha,7-alpha-diacetoxy-12-alpha-hydroxy-5-beta-cholan-24-oate
Methyl 3-alpha,7-alpha-diacetoxy-12-alpha-hydroxy-5-beta-cholan-24-oate
Brand Name:
Vulcanchem
CAS No.:
3749-87-9
VCID:
VC0107761
InChI:
InChI=1S/C29H46O7/c1-16(7-10-26(33)34-6)21-8-9-22-27-23(15-25(32)29(21,22)5)28(4)12-11-20(35-17(2)30)13-19(28)14-24(27)36-18(3)31/h16,19-25,27,32H,7-15H2,1-6H3/t16-,19+,20-,21-,22+,23+,24-,25+,27+,28+,29-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OC(=O)C)C)OC(=O)C)O)C
Molecular Formula:
C29H46O7
Molecular Weight:
506.7 g/mol
Methyl 3-alpha,7-alpha-diacetoxy-12-alpha-hydroxy-5-beta-cholan-24-oate
CAS No.: 3749-87-9
Reference Standards
VCID: VC0107761
Molecular Formula: C29H46O7
Molecular Weight: 506.7 g/mol
| CAS No. | 3749-87-9 |
|---|---|
| Product Name | Methyl 3-alpha,7-alpha-diacetoxy-12-alpha-hydroxy-5-beta-cholan-24-oate |
| Molecular Formula | C29H46O7 |
| Molecular Weight | 506.7 g/mol |
| IUPAC Name | methyl (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7-diacetyloxy-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C29H46O7/c1-16(7-10-26(33)34-6)21-8-9-22-27-23(15-25(32)29(21,22)5)28(4)12-11-20(35-17(2)30)13-19(28)14-24(27)36-18(3)31/h16,19-25,27,32H,7-15H2,1-6H3/t16-,19+,20-,21-,22+,23+,24-,25+,27+,28+,29-/m1/s1 |
| Standard InChIKey | VKXXPYARELKQOY-CXFLVZIOSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)OC(=O)C)C)OC(=O)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OC(=O)C)C)OC(=O)C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OC(=O)C)C)OC(=O)C)O)C |
| Synonyms | (3α,5β,7α,12α)-3,7-Bis(acetyloxy)-12-hydroxy-cholan-24-oic Acid Methyl Ester; Cholic Acid Methyl Ester 3,7-Diacetate; 3α,7α-Diacetoxy-12α-hydroxy-5β-cholan-24-oic Acid Methyl Ester |
| PubChem Compound | 107458 |
| Last Modified | Nov 11 2021 |
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